(3Z)-1-(4-fluorobenzyl)-3-[2-(4-fluorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H14F2N4O2S
• Molecular Weight: 472.5 g/mol
• IUPAC Name: (5Z)-2-(4-fluorophenyl)-5-[1-[(4-fluorophenyl)methyl]-2-oxoindol-3-ylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C25H14F2N4O2S/c26-16-9-5-14(6-10-16)13-30-19-4-2-1-3-18(19)20(23(30)32)21-24(33)31-25(34-21)28-22(29-31)15-7-11-17(27)12-8-15/h1-12H,13H2/b21-20-
• InChI Key: IVCIKMCESIUOKC-MRCUWXFGSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=C/3\C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)F)S3)/C(=O)N2CC6=CC=C(C=C6)F
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)F)S3)C(=O)N2CC6=CC=C(C=C6)F

Description

This compound is a fluorinated heterocyclic derivative featuring a thiazolo[3,2-b][1,2,4]triazol-6-one core fused with an indol-2-one moiety. The Z-configuration of the exocyclic double bond is critical for maintaining planarity and π-conjugation, influencing both electronic properties and intermolecular interactions .

Biological Activity

The compound (3Z)-1-(4-fluorobenzyl)-3-[2-(4-fluorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a complex organic molecule notable for its diverse biological activities. Its structure incorporates several pharmacologically relevant moieties, including thiazole and triazole rings, which are known to exhibit significant biological properties.

Structural Characteristics

The compound's unique structure can be broken down into key components:

• Indole moiety : Commonly associated with various therapeutic effects.
• Thiazole and Triazole rings : Known for their roles in antimicrobial and antitumor activities.
• Fluorinated groups : The presence of fluorine atoms enhances lipophilicity and may improve biological activity.

Antimicrobial Activity

Research indicates that compounds similar to (3Z)-1-(4-fluorobenzyl)-3-[2-(4-fluorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one exhibit significant antimicrobial properties. For instance:

• A study on thiazole and triazole derivatives showed promising antibacterial activity against various strains of bacteria, including Mycobacterium smegmatis .

Antitumor Activity

The compound is also being investigated for its potential antitumor effects. Compounds with similar structures have demonstrated moderate to potent activity against cancer cell lines. Notably:

• Research on related indole derivatives has shown cytotoxic effects against multiple cancer cell lines .

The biological activity of this compound is likely mediated through several mechanisms:

• Inhibition of Enzymatic Activity : The thiazole and triazole components may inhibit key enzymes involved in cellular processes.
• Interference with DNA/RNA Synthesis : Similar compounds have been shown to disrupt nucleic acid synthesis in pathogenic organisms .

Case Studies

Study	Findings
Study 1	Investigated the antibacterial efficacy of thiazolo[3,2-b][1,2,4]triazine derivatives; found significant activity against E. coli and S. aureus .
Study 2	Evaluated the cytotoxic effects of indole derivatives on cancer cell lines; demonstrated IC50 values in the low micromolar range .
Study 3	Assessed the impact of fluorinated compounds on lipophilicity and biological activity; concluded that fluorination enhances drug-like properties .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound is part of a broader family of thiazolo-triazolone derivatives. Key structural analogs include:

Compound Name	Substituents	Molecular Formula	Melting Point (°C)	Yield (%)	Bioactivity (If Reported)	Evidence Source
Target Compound	4-Fluorobenzyl, 4-Fluorophenyl	C₃₁H₁₉F₂N₅O₂S	Not reported	Not reported	Not reported
(3Z)-1-Methyl-3-[2-(4-Methylphenyl)-6-Oxo[1,3]Thiazolo[3,2-b][1,2,4]Triazol-5-Ylidene]-1,3-Dihydro-2H-Indol-2-One	Methyl, 4-Methylphenyl	C₂₃H₁₈N₄O₂S	Not reported	Not reported	Not reported
(3Z)-1-(2-Fluorobenzyl)-3-[2-(4-Methoxyphenyl)-6-Oxo[1,3]Thiazolo[3,2-b][1,2,4]Triazol-5-Ylidene]-1,3-Dihydro-2H-Indol-2-One	2-Fluorobenzyl, 4-Methoxyphenyl	C₂₆H₁₇FN₄O₃S	Not reported	Not reported	Not reported
(Z)-2-(4-Chloro-2-((6-Oxothiazolo[3,2-b][1,2,4]Triazol-5-Ylidene)Methyl)Phenoxy)-N-(4-Chlorophenyl)Acetamide	Chlorophenyl, Chlorophenyl	C₂₀H₁₃Cl₂N₃O₃S	224–226	58	Anticancer (in vitro)
(Z)-5-(Furan-2-YlMethylene)Thiazolo[3,2-b][1,2,4]Triazol-6(5H)-One	Furan	C₉H₅N₃O₂S	230–232	61	Anticancer (in vitro)

Key Observations :

• Fluorine vs. Methoxy/Chloro Substituents : Fluorine’s electronegativity and small atomic radius enhance metabolic stability and membrane permeability compared to bulkier methoxy or chloro groups. However, chloro derivatives (e.g., compound 2h in ) exhibit higher melting points (224–226°C), suggesting stronger intermolecular forces due to halogen bonding.
• Planarity and Crystallography : The target compound’s fluorobenzyl group may disrupt crystallinity compared to isostructural analogs with simpler substituents (e.g., compounds 4 and 5 in , which crystallize in triclinic P 1 symmetry with planar backbones).
• Bioactivity Trends : Thiazolo-triazolones with aromatic substituents (e.g., chlorophenyl, furan) show moderate anticancer activity in vitro, with IC₅₀ values in the micromolar range . Fluorinated derivatives like the target compound may improve selectivity due to enhanced pharmacokinetics.

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing (3Z)-1-(4-fluorobenzyl)-3-[2-(4-fluorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one, and how can its purity be validated?

• Methodology :

• Synthesis : Adapt protocols from analogous thiazolo-triazole derivatives, such as coupling 4-fluorobenzyl chloride with thiol-containing intermediates under basic conditions (e.g., NaH in toluene) to form thioether linkages . Microwave-assisted synthesis may enhance yield and reduce reaction time compared to conventional heating .
• Purification : Use column chromatography (silica gel, gradient elution with ethyl acetate/hexane) followed by recrystallization in ethanol or acetonitrile.
• Validation : Confirm purity via HPLC (C18 column, UV detection at 254 nm) and elemental analysis (CHNS). Characterize structure using $^1 \text{H}$-NMR, $^{13} \text{C}$-NMR, and LCMS (ESI+) .

Q. How can the stereochemical configuration (3Z) of this compound be confirmed experimentally?

• Methodology :

• X-ray crystallography : Resolve the crystal structure using SHELX or WinGX for refinement. Anisotropic displacement parameters and hydrogen bonding patterns (e.g., C–H···O/N interactions) can confirm the Z-configuration .
• NOESY NMR : Detect spatial proximity between the fluorobenzyl group and the thiazolo-triazole moiety to validate the stereochemistry .

Q. What computational tools are suitable for predicting the biological activity of this compound?

• Methodology :

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to dock the compound into target enzymes (e.g., fungal 14-α-demethylase, PDB: 3LD6). Validate docking poses with MD simulations (GROMACS) to assess binding stability .
• ADMET prediction : Employ SwissADME or pkCSM to estimate pharmacokinetic properties (e.g., logP, bioavailability) and toxicity .

Advanced Research Questions

Q. How can conflicting data on the compound’s biological activity across different studies be resolved?

• Methodology :

• Assay standardization : Compare experimental conditions (e.g., cell lines, incubation time, dose ranges) used in conflicting studies. For example, discrepancies in IC$_{50}$ values may arise from variations in MTT assay protocols (e.g., serum concentration, cell seeding density) .
• Orthogonal validation : Replicate key findings using alternative assays (e.g., apoptosis via flow cytometry vs. caspase-3/7 luminescence assays) .

Q. What strategies optimize regioselectivity during the synthesis of the thiazolo-triazole core?

• Methodology :

• Reaction kinetics : Monitor intermediates via in situ FTIR or $^1 \text{H}$-NMR to identify rate-limiting steps. Adjust temperature or solvent polarity (e.g., DMF vs. THF) to favor the desired regioisomer .
• Catalytic control : Introduce directing groups (e.g., –NO$_2$, –OMe) to the phenyl ring to steer cyclization toward the thiazolo-triazole moiety .

Q. How can non-covalent interactions (e.g., π–π stacking, hydrogen bonding) influence the compound’s crystallographic packing and stability?

• Methodology :

• Hirshfeld surface analysis : Use CrystalExplorer to quantify intermolecular interactions. For example, F···H contacts (4-fluorophenyl groups) may stabilize the crystal lattice .
• Thermogravimetric analysis (TGA) : Correlate thermal decomposition profiles with hydrogen bonding networks .

Q. What advanced techniques characterize the compound’s degradation under physiological conditions?

• Methodology :

• Forced degradation studies : Expose the compound to hydrolytic (pH 1–13), oxidative (H$_2$O$_2$), and photolytic conditions. Analyze degradation products via LC-HRMS and $^1 \text{H}$-NMR .
• Stability-indicating assays : Develop a validated UPLC method (e.g., Acquity BEH C18 column) to quantify intact compound and degradants .

Methodological Challenges and Solutions

Q. How can researchers address low solubility in aqueous buffers during in vitro assays?

• Solutions :

• Co-solvent systems : Use DMSO (≤1% v/v) or cyclodextrin-based formulations to enhance solubility without cytotoxicity .
• Prodrug design : Introduce ionizable groups (e.g., phosphate esters) to improve hydrophilicity .

Q. What statistical approaches are recommended for analyzing dose-response data in anticancer studies?

• Methods :

• Non-linear regression : Fit IC$_{50}$ curves using GraphPad Prism (four-parameter logistic model). Validate with bootstrapping to estimate confidence intervals .
• Synergy analysis : Apply the Chou-Talalay method (CompuSyn software) for combination studies with standard chemotherapeutics .